Cas no 6313-75-3 ( )

  structure
  structure
Product Name: 
CAS No:6313-75-3
MF:C6H8INS
MW:253.103892326355
CID:958794
PubChem ID:12404521
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-methylsulfanylpyridine,hydroiodide
    • 2-Methylmercapto-pteridin
    • 2-Methylmercapto-pyridin,Hydrojodid
    • 2-methylsulfanyl-pteridine
    • 2-methylsulfanyl-pyridine,hydriodide
    • 2-Methylthiopteridin
    • 2-methylthiopteridine
    • 2-Methylthiopyridinium hydroiodide
    • 6-Methylmercapto-pteridin
    • methyl 2-pteridinyl sulfide
    • DTXSID90979099
    • NSC40185
    • NSC-40185
    • 6313-75-3
    • 2-(Methylsulfanyl)pyridine--hydrogen iodide (1/1)
    • 2-methylsulfanylpyridine hydroiodide
    •  
    • Inchi: 1S/C6H7NS.HI/c1-8-6-4-2-3-5-7-6;/h2-5H,1H3;1H
    • InChI Key: RSLLGZFKIODNDC-UHFFFAOYSA-N
    • SMILES: I.S(C)C1C=CC=CN=1

Computed Properties

  • Exact Mass: 252.94200
  • Monoisotopic Mass: 252.94222g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 65.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.2Ų

Experimental Properties

  • PSA: 38.19000
  • LogP: 2.80170
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